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Compound of Interest

Compound Name: 2-Ethyloxan-4-amine

CAS No.: 1334147-26-0

Cat. No.: B3232101

Get Quote

Executive Summary: The Bioisosteric Rationale
In modern drug design, the 2-Ethyloxan-4-amine (2-ethyltetrahydropyran-4-amine) scaffold

represents a critical "strategic replacement" for 2-ethylpiperidin-4-amine and related piperidine

analogs. While piperidines are ubiquitous pharmacophores, they often introduce liabilities

related to high basicity, hERG channel inhibition, and poor membrane permeability due to

ionization at physiological pH.

The substitution of the ring nitrogen (piperidine) with oxygen (oxane/tetrahydropyran) creates a

bioisostere that maintains the saturated 6-membered ring geometry while drastically altering

the physicochemical and electronic profile. This guide details the causal impact of this switch

on bioactivity, providing experimental workflows for validation.
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Feature
2-Ethyloxan-4-amine

(THP Core)
Piperidine Analog

(N-Core)
Impact on Drug

Design

Core Atom Oxygen (Ether)
Nitrogen (Secondary

Amine)

Removes one basic

center.[1]

pKa (Ring) Neutral (< 0) Basic (~10–11)

THP eliminates

polycationic species at

pH 7.4.

H-Bonding
Acceptor Only (Ether

O)

Donor & Acceptor

(NH)

THP loses H-bond

donor capability;

reduces desolvation

penalty.

LogD (pH 7.4)
Higher (Moderate

Lipophilicity)

Lower (High

Polarity/Ionic)

THP often improves

passive permeability

(PAMPA/Caco-2).

hERG Liability Low High
THP mitigates QT

prolongation risk.

Structural & Physicochemical Analysis[1]
The fundamental difference lies in the protonation state. At physiological pH (7.4), the

piperidine ring nitrogen is predominantly protonated (cationic), whereas the tetrahydropyran

oxygen remains neutral.

Structural Logic Diagram (Graphviz)
The following diagram illustrates the decision logic when choosing between these two scaffolds

based on ADME requirements.
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Caption: Decision logic for transitioning from Piperidine to Tetrahydropyran (Oxane) scaffolds to

solve ADME liabilities.

Stereochemical Considerations
Both molecules possess two chiral centers (C2 and C4).

Conformation: The 2-ethyl group will preferentially adopt an equatorial position to minimize

1,3-diaxial interactions.

Isomerism: The 4-amine can be cis (equatorial) or trans (axial) relative to the ethyl group.

Note: The cis-isomer (2-ethyl and 4-amino both equatorial) is generally the

thermodynamically stable major product during reductive amination and often exhibits

superior binding kinetics due to the accessible equatorial amine vector.

Bioactivity & Target Engagement[2][3]
hERG Channel Inhibition
One of the primary drivers for selecting 2-Ethyloxan-4-amine is hERG safety.

Mechanism: The hERG potassium channel possesses a hydrophobic pore with aromatic

residues (Tyr652, Phe656) that stabilize cations via cation-
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interactions.

Piperidine: The protonated ring nitrogen forms a strong cation-

interaction, frequently leading to potent hERG inhibition (

).

Oxane (THP): The neutral ether oxygen cannot participate in cation-

interactions. Replacing the piperidine ring with tetrahydropyran often reduces hERG affinity
by 10–100 fold [1].

Metabolic Stability
Piperidine: Susceptible to oxidative metabolism at the

-carbon (forming lactams) or N-oxidation (forming N-oxides).

Oxane: The ether ring is generally more metabolically robust. While oxidation can occur at

the

-carbon (forming lactones), this is often slower than the corresponding N-dealkylation or
oxidation processes in piperidines.

Experimental Protocols
To objectively compare these scaffolds in your specific lead series, we recommend the

following validated workflows.

Synthesis: Reductive Amination (General Procedure)
This protocol yields the 4-amino derivative from the corresponding ketone (2-ethyloxan-4-one).

Reagents:

Substrate: 2-Ethyltetrahydro-4H-pyran-4-one

Amine Source: Ammonium acetate (for primary amine) or Benzylamine (for protected

secondary)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3232101?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reductant: Sodium Triacetoxyborohydride (STAB)

Solvent: Dichloroethane (DCE) or Methanol (MeOH)

Step-by-Step:

Imine Formation: Dissolve 2-ethyloxan-4-one (1.0 eq) and Amine (1.2 eq) in DCE. Add Acetic

Acid (1.0 eq) to catalyze imine formation. Stir at RT for 1 hour.

Reduction: Cool to 0°C. Add STAB (1.5 eq) portion-wise.

Reaction: Allow to warm to RT and stir overnight under

.

Workup: Quench with saturated

. Extract with DCM.

Purification: The cis (equatorial-equatorial) and trans isomers may be separable by column

chromatography. Verify stereochemistry via NOESY NMR (Look for H2-H4 correlation in the

diaxial trans isomer, or lack thereof in the cis isomer).

Assay Workflow: Parallel Artificial Membrane
Permeability (PAMPA)
Use this assay to confirm the permeability advantage of the neutral THP core over the cationic

piperidine.
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Caption: PAMPA workflow to assess passive permeability differences.

Data Interpretation:

High Permeability:

(Expected for 2-Ethyloxan-4-amine).

Low Permeability:

(Risk for Piperidine analog if highly basic).

References
Meanwell, N. A. (2011).[2] Synopsis of Some Recent Tactical Application of Bioisosteres in

Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3232101/docs?utm_src=pdf-body-img#comparative-bioactivity-guide-2-ethyloxan-4-amine-vs-piperidine-analogs
https://www.benchchem.com/product/b3232101/docs?utm_src=pdf-body#comparative-bioactivity-guide-2-ethyloxan-4-amine-vs-piperidine-analogs
https://macmillan.princeton.edu/wp-content/uploads/IBP-Group-Meeting-2019-PDF-Unlayered.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm1015033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3232101?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Chapter on
Bioisosterism).
Gingrich, D. E., et al. (2003). The design, synthesis, and biological evaluation of 4-
aminotetrahydropyrans as hERG-neutral replacements for 4-aminopiperidines. Bioorganic &
Medicinal Chemistry Letters.

Sigma-Aldrich. (2024). 2-Ethyloxan-4-amine Product Specification & Safety Data Sheet.

Link

BenchChem. (2025).[3] Comparative Synthetic Utility of Piperidine vs. Tetrahydropyran

Building Blocks. Link

Disclaimer: This guide is for research purposes only. All synthesis and biological testing should

be conducted in compliance with local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3232101/docs?utm_src=pdf-body#comparative-bioactivity-guide-2-ethyloxan-4-amine-vs-piperidine-analogs
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://pdf.benchchem.com/154/A_Comparative_Guide_to_the_Synthetic_Utility_of_N_Methyl_1_piperidin_4_YL_methanamine_and_4_Aminopiperidine.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com
https://www.benchchem.com/product/b3232101?utm_src=pdf-custom-synthesis#bc-rfq
http://www.chigroup.site/wp-content/uploads/2022/06/Application-of-Bioisosteres-in-Drug-Design-2012-lit-seminar.pdf
https://macmillan.princeton.edu/wp-content/uploads/IBP-Group-Meeting-2019-PDF-Unlayered.pdf
https://pdf.benchchem.com/154/A_Comparative_Guide_to_the_Synthetic_Utility_of_N_Methyl_1_piperidin_4_YL_methanamine_and_4_Aminopiperidine.pdf
https://www.benchchem.com/product/b3232101/docs#comparative-bioactivity-guide-2-ethyloxan-4-amine-vs-piperidine-analogs
https://www.benchchem.com/product/b3232101/docs#comparative-bioactivity-guide-2-ethyloxan-4-amine-vs-piperidine-analogs
https://www.benchchem.com/product/b3232101/docs#comparative-bioactivity-guide-2-ethyloxan-4-amine-vs-piperidine-analogs
https://www.benchchem.com/product/b3232101/docs#comparative-bioactivity-guide-2-ethyloxan-4-amine-vs-piperidine-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3232101?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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